Cas no 112626-96-7 (3-(1H-Tetrazol-5-yl)piperidine)

3-(1H-Tetrazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine scaffold substituted with a tetrazole group at the 3-position. This structure imparts unique physicochemical properties, including enhanced polarity and hydrogen-bonding capacity, making it valuable in medicinal chemistry and drug design. The tetrazole moiety acts as a bioisostere for carboxylic acids, improving metabolic stability and bioavailability. Its rigid framework and nitrogen-rich composition also facilitate interactions with biological targets, particularly in central nervous system (CNS) and cardiovascular research. The compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, offering advantages in solubility and binding affinity optimization. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.

3-(1H-Tetrazol-5-yl)piperidine structure

112626-96-7 structure

Product Name:3-(1H-Tetrazol-5-yl)piperidine

CAS No:112626-96-7

MF:C₆H₁₁N₅

MW:153.185039758682

CID:1200700

PubChem ID:10374637

Update Time:2025-06-07

3-(1H-Tetrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

- Piperidine, 3-(1H-tetrazol-5-yl)-
- 3-(1H-Tetrazol-5-yl)piperidine
- 3-(2H-tetrazol-5-yl)Piperidine
- EN300-79650
- Z1492796605
- SCHEMBL2390625
- DA-25355
- CS-0267466
- DTXSID30438817
- 112626-96-7
- 3-(2H-1,2,3,4-tetrazol-5-yl)piperidine
- LKEFVXLZSZMMMT-UHFFFAOYSA-N
- 3-(2H-Tetrazol-5-yl)piperidine (ACI); Piperidine, 3-(1H-tetrazol-5-yl)- (9CI); Piperidine, 3-tetrazol-5-yl- (6CI); 3-(1H-Tetrazol-5-yl)piperidine
- 3-(1H-tetrazol-5-yl)-piperidine
- AKOS022529576
- AKOS013585566
- CHEMBL1917053
- Inchi： 1S/C6H11N5/c1-2-5(4-7-3-1)6-8-10-11-9-6/h5,7H,1-4H2,(H,8,9,10,11)
- InChI Key： LKEFVXLZSZMMMT-UHFFFAOYSA-N
- SMILES： N1CCCC(C2N=NNN=2)C1

Computed Properties

Exact Mass: 153.10163
Monoisotopic Mass: 153.10144537g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 66.5Å²

Experimental Properties

PSA: 66.49

3-(1H-Tetrazol-5-yl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T307600-25mg	3-(1H-Tetrazol-5-yl)piperidine	112626-96-7		25mg	$ 95.00	2022-06-02
TRC	T307600-50mg	3-(1H-Tetrazol-5-yl)piperidine	112626-96-7		50mg	$ 170.00	2022-06-02
TRC	T307600-100mg	3-(1H-Tetrazol-5-yl)piperidine	112626-96-7		100mg	$ 325.00	2022-06-02
TRC	T307600-250mg	3-(1H-Tetrazol-5-yl)piperidine	112626-96-7		250mg	$ 730.00	2022-06-02
Enamine	EN300-79650-0.05g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	0.05g	$229.0	2023-07-01
Enamine	EN300-79650-0.1g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	0.1g	$342.0	2023-07-01
Enamine	EN300-79650-0.25g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	0.25g	$487.0	2023-07-01
Enamine	EN300-79650-0.5g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	0.5g	$768.0	2023-07-01
Enamine	EN300-79650-1.0g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	1.0g	$986.0	2023-07-01
Enamine	EN300-79650-2.5g	3-(2H-1,2,3,4-tetrazol-5-yl)piperidine	112626-96-7	90%	2.5g	$1931.0	2023-07-01